Cas no 82138-56-5 (3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid)

3-(5-Chloro-1H-1,3-benzodiazol-2-yl)propanoic acid is a benzimidazole derivative with a propanoic acid substituent, offering versatile utility in pharmaceutical and chemical synthesis. Its structural framework, featuring a chloro-substituted benzimidazole core, enhances reactivity and binding affinity, making it valuable for drug development, particularly in targeting enzyme inhibition or receptor modulation. The carboxylic acid functional group provides a handle for further derivatization, facilitating conjugation or salt formation. This compound exhibits potential as an intermediate in the synthesis of bioactive molecules, including antimicrobial or anticancer agents. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in research and industrial applications.
3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid structure
82138-56-5 structure
Product Name:3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid
CAS No:82138-56-5
MF:C10H9ClN2O2
MW:224.643661260605
MDL:MFCD06753442
CID:1003336
PubChem ID:6484140
Update Time:2025-06-08

3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(6-Chloro-1H-benzoimidazol-2-yl)-propionic acid
    • 3-(5-chloro-1H-benzimidazol-2-yl)propanoic acid
    • 3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid
    • MDL： MFCD06753442
    • Inchi： 1S/C10H9ClN2O2/c11-6-1-2-7-8(5-6)13-9(12-7)3-4-10(14)15/h1-2,5H,3-4H2,(H,12,13)(H,14,15)
    • InChI Key： LPODEKMPICKOID-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)NC(CCC(=O)O)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid Pricemore >>

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 $ 50.00 2022-06-06
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 $ 250.00 2022-06-06
Alichem
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Chemenu
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abcr
AB376705-500 mg
3-(5-Chloro-1H-benzimidazol-2-yl)propanoic acid; 95%
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abcr
AB376705-1 g
3-(5-Chloro-1H-benzimidazol-2-yl)propanoic acid; 95%
 82138-56-5
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 €322.50 2023-04-25
abcr
AB376705-5 g
3-(5-Chloro-1H-benzimidazol-2-yl)propanoic acid; 95%
 82138-56-5
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Fluorochem
058956-250mg
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3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid Suppliers

Amadis Chemical Company Limited
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(CAS:82138-56-5)3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid
Order Number:A1196700
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:31
Price ($):460.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:82138-56-5)3-(5-chloro-1H-1,3-benzodiazol-2-yl)propanoic acid
A1196700
Purity:99%
Quantity:1g
Price ($):460.0
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